Cas no 241488-16-4 (Methyl 3-5-({(2,6-dichlorobenzyl)oxyimino}methyl)-2-furyl-2-thiophenecarboxylate)

• Product Name: Methyl 3-5-({(2,6-dichlorobenzyl)oxyimino}methyl)-2-furyl-2-thiophenecarboxylate
• CAS No: 241488-16-4
• MDL: MFCD00139387
• CID: 4642619
• Update Time: 2025-06-09

Methyl 3-5-({(2,6-dichlorobenzyl)oxyimino}methyl)-2-furyl-2-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-[5-(([(2,6-DICHLOROBENZYL)OXY]IMINO)METHYL)-2-FURYL]-2-THIOPHENECARBOXYLATE
• 2-Thiophenecarboxylic acid, 3-[5-[[[(2,6-dichlorophenyl)methoxy]imino]methyl]-2-furanyl]-, methyl ester
• Methyl 3-5-({(2,6-dichlorobenzyl)oxyimino}methyl)-2-furyl-2-thiophenecarboxylate

• MDL： MFCD00139387

Additional information on Methyl 3-5-({(2,6-dichlorobenzyl)oxyimino}methyl)-2-furyl-2-thiophenecarboxylate

Methyl 3-5-({(2,6-dichlorobenzyl)oxyimino}methyl)-2-furyl-2-thiophenecarboxylate (CAS No. 241488-16-4): An Overview

Methyl 3-5-({(2,6-dichlorobenzyl)oxyimino}methyl)-2-furyl-2-thiophenecarboxylate (CAS No. 241488-16-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of heterocyclic compounds and is characterized by the presence of a thiophene ring, a furan ring, and a substituted benzyl group. The intricate structure of this molecule offers a promising scaffold for the development of novel therapeutic agents.

The synthesis of Methyl 3-5-({(2,6-dichlorobenzyl)oxyimino}methyl)-2-furyl-2-thiophenecarboxylate involves multiple steps, including the formation of the oxime intermediate and subsequent coupling reactions. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications. The use of transition metal catalysts and green chemistry principles has further enhanced the sustainability and environmental friendliness of its synthesis.

In terms of its biological activities, Methyl 3-5-({(2,6-dichlorobenzyl)oxyimino}methyl)-2-furyl-2-thiophenecarboxylate has been extensively studied for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

Moreover, recent research has explored the anti-inflammatory properties of Methyl 3-5-({(2,6-dichlorobenzyl)oxyimino}methyl)-2-furyl-2-thiophenecarboxylate. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases. These findings have opened new avenues for its application in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Methyl 3-5-({(2,6-dichlorobenzyl)oxyimino}methyl)-2-furyl-2-thiophenecarboxylate has also been investigated to understand its behavior in biological systems. Studies have revealed that it exhibits good oral bioavailability and favorable plasma stability, which are essential characteristics for a drug candidate. Additionally, its low toxicity profile in animal models suggests that it may be safe for human use.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 3-5-({(2,6-dichlorobenzyl)oxyimino}methyl)-2-furyl-2-thiophenecarboxylate in treating various diseases. Early results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in their conditions without major adverse effects. These findings have generated considerable interest among researchers and pharmaceutical companies alike.

Furthermore, computational studies using molecular docking and molecular dynamics simulations have provided insights into the binding interactions of Methyl 3-5-({(2,6-dichlorobenzyl)oxyimino}methyl)-2-furyl-2-thiophenecarboxylate with target proteins. These studies have identified key residues involved in binding and suggested potential modifications to enhance its potency and selectivity. Such information is invaluable for rational drug design and optimization.

In conclusion, Methyl 3-5-({(2,6-dichlorobenzyl)oxyimino}methyl)-2-furyl-2-thiophenecarboxylate (CAS No. 241488-16-4) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further development in medicinal chemistry. Ongoing research efforts aim to fully elucidate its mechanisms of action and optimize its use in clinical settings.